Cas no 287100-71-4 (D-Fructose-1,6-13C2)

• Product name: D-Fructose-1,6-13C2
• CAS No: 287100-71-4
• MF: C₆H₁₂O₆
• MW: 182.17
• CID: 248680
• PubChem ID: 329758454

D-Fructose-1,6-13C2 Chemical and Physical Properties

Names and Identifiers

• D-Fructose-1,6-13C2(9CI)
• D-Fructose-1,6-13C2
• D-[1,6-13C2]FRUCTOSE
• (3S,4R,5R)-1,3,4,5,6-pentahydroxy(1,6-13C2)hexan-2-one
• 287100-71-4

• Inchi： InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2
• InChI Key： LKDRXBCSQODPBY-IKVQHAAWSA-N
• SMILES： C(O)C(O)C(O)C(O)C(CO)=O

Computed Properties

• Exact Mass: 182.07009777g/mol
• Monoisotopic Mass: 182.07009777g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: 119-122 °C (dec.) (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 118.22000
• LogP: -3.37720
• Vapor Pressure: Not available
• Optical Activity: [α]20/D -93.5°, c = 2 in H2O (trace NH4OH)

D-Fructose-1,6-13C2 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides